(4-Chloro-phenyl)-(6-methyl-pyrimidin-4-yl)-amine

• IUPAC Name: N-(4-chlorophenyl)-6-methylpyrimidin-4-amine
• InChI: InChI=1S/C11H10ClN3/c1-8-6-11(14-7-13-8)15-10-4-2-9(12)3-5-10/h2-7H,1H3,(H,13,14,15)
• InChI Key: OQOQYNNHIFZMIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)NC2=CC=C(C=C2)Cl
• Molecular Formula: C11H10ClN3
• Molecular Weight: 219.67 g/mol

Description

(4-Chloro-phenyl)-(6-methyl-pyrimidin-4-yl)-amine is a pyrimidine derivative featuring a 4-chlorophenyl group attached to the 4-position of a 6-methyl-substituted pyrimidine ring. Pyrimidines are heterocyclic aromatic compounds with broad applications in medicinal chemistry due to their ability to mimic nucleobases and interact with biological targets such as kinases, ion channels, and receptors. The chloro substituent on the phenyl ring enhances lipophilicity and may influence electronic properties, while the methyl group at position 6 of the pyrimidine contributes to steric and electronic modulation .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (4-Chloro-phenyl)-(6-methyl-pyrimidin-4-yl)-amine typically involves the following steps:

Starting Materials: The synthesis begins with 4-chloroaniline and 6-methyl-4-chloropyrimidine.

Nucleophilic Substitution Reaction: The 4-chloroaniline undergoes a nucleophilic substitution reaction with 6-methyl-4-chloropyrimidine in the presence of a base such as potassium carbonate in a polar aprotic solvent like dimethylformamide.

Reaction Conditions: The reaction is typically carried out at elevated temperatures (around 100-120°C) to facilitate the nucleophilic attack and the subsequent formation of the amine linkage.

Industrial Production Methods: In an industrial setting, the production of (4-Chloro-phenyl)-(6-methyl-pyrimidin-4-yl)-amine may involve continuous flow reactors to ensure consistent reaction conditions and high yields. The use of automated systems for reagent addition and temperature control can further optimize the process.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group on the pyrimidine ring, leading to the formation of corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can target the nitro group (if present) on the phenyl ring, converting it to an amine.

Substitution: The chloro group on the phenyl ring can be substituted by various nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or chemical reduction using sodium borohydride.

Substitution: Nucleophiles like sodium azide or thiourea in polar solvents.

Major Products:

Oxidation: Formation of 6-methyl-4-pyrimidinecarboxylic acid.

Reduction: Formation of 4-chloro-phenyl-(6-methyl-pyrimidin-4-yl)-amine.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(4-Chloro-phenyl)-(6-methyl-pyrimidin-4-yl)-amine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, particularly in the development of anti-inflammatory and anti-cancer agents.

Industry: Utilized in the production of specialty chemicals and as a building block in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of (4-Chloro-phenyl)-(6-methyl-pyrimidin-4-yl)-amine involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes or receptors involved in inflammatory pathways or cell proliferation.

Pathways Involved: It can modulate signaling pathways such as the NF-κB pathway, leading to anti-inflammatory effects, or inhibit kinases involved in cancer cell growth.

Comparison with Similar Compounds

Substituent Variations on the Pyrimidine Ring

The pyrimidine scaffold is highly versatile, with modifications at positions 2, 4, 5, and 6 significantly altering biological activity and physicochemical properties. Below is a comparison of key analogs:

Compound Name	Substituents (Pyrimidine Positions)	Molecular Weight (g/mol)	Key Features/Applications	Reference ID
(4-Chloro-phenyl)-(6-methyl-pyrimidin-4-yl)-amine	4-(4-ClPh), 6-CH₃	245.71*	Base compound for structural comparison
N-(4-Chlorophenyl)-6-methyl-2-(methylsulfanyl)pyrimidin-4-amine	4-(4-ClPh), 2-SCH₃, 6-CH₃	307.83	Enhanced lipophilicity due to S-CH₃
[6-(5-Chloro-2-methoxy-phenyl)-2-methyl-pyrimidin-4-yl]-(4-chloro-phenyl)-amine	4-(4-ClPh), 6-(5-Cl-2-MeOPh), 2-CH₃	360.24	Extended aromatic system for π-π interactions
Cyclohexyl-[2-(3,5-dimethyl-pyrazol-1-yl)-6-methyl-pyrimidin-4-yl]-amine (CyPPA)	4-Cyclohexyl, 2-(3,5-diMe-pyrazol-1-yl), 6-CH₃	285.39	SK/IK Ca²⁺-activated K⁺ channel modulator
(6-Chloro-pyrimidin-4-yl)-dimethyl-amine	4-N(CH₃)₂, 6-Cl	171.62	Potential intermediate for drug synthesis

*Calculated based on molecular formula C₁₁H₁₀ClN₃.

Key Observations :

• Bulky substituents (e.g., cyclohexyl in CyPPA) at position 4 reduce conformational flexibility but improve selectivity for specific ion channels .
• Extended aromatic systems (e.g., 5-Cl-2-MeOPh in ) may improve DNA intercalation or protein binding.

Aromatic Ring Modifications

Variations in the aryl group attached to the pyrimidine influence solubility, target affinity, and metabolic stability:

Compound Name	Aryl Group Structure	Biological Relevance	Reference ID
(4-Chloro-phenyl)-(6-methyl-pyrimidin-4-yl)-amine	4-Chlorophenyl	Moderate lipophilicity; common in kinase inhibitors
[2-(3,5-Dimethyl-pyrazol-1-yl)-6-methyl-pyrimidin-4-yl]-(4-ethoxy-phenyl)-amine	4-Ethoxyphenyl	Ethoxy group enhances metabolic stability
N-(4-Methoxyphenyl)-6-methyl-2-phenyl-5-{[4-(trifluoromethyl)anilino]-methyl}pyrimidin-4-amine	4-MeOPh with CF₃-anilino side chain	Trifluoromethyl group improves bioavailability

Key Observations :

• Electron-donating groups (e.g., methoxy, ethoxy) improve aqueous solubility but may reduce membrane permeability .
• Halogenated aryl groups (e.g., 4-ClPh) are prevalent in antimicrobial and anticancer agents due to their ability to disrupt protein-DNA interactions .